N-(2-furylmethyl)-2-imino-2H-chromene-3-carboxamide
Overview
Description
N-(2-furylmethyl)-2-imino-2H-chromene-3-carboxamide, also known as FIPI, is a small molecule inhibitor that has been extensively studied for its potential use in various scientific research applications. FIPI is a potent inhibitor of the phospholipase D (PLD) enzyme, which is involved in various cellular processes, including membrane trafficking, signal transduction, and cytoskeletal organization.
Mechanism of Action
N-(2-furylmethyl)-2-imino-2H-chromene-3-carboxamide is a potent inhibitor of the PLD enzyme, which catalyzes the hydrolysis of phosphatidylcholine to produce phosphatidic acid and choline. This compound inhibits PLD by binding to the catalytic site of the enzyme and preventing its activity. This leads to a decrease in the production of phosphatidic acid and subsequent downstream signaling events.
Biochemical and Physiological Effects:
The inhibition of PLD by this compound has been shown to have various biochemical and physiological effects. Inhibition of PLD leads to a decrease in the production of phosphatidic acid, which is known to play a critical role in various cellular processes. This includes the regulation of membrane trafficking, cytoskeletal organization, and intracellular signaling pathways. Inhibition of PLD by this compound has also been shown to have anti-inflammatory effects and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-(2-furylmethyl)-2-imino-2H-chromene-3-carboxamide in lab experiments is its specificity for the PLD enzyme. This allows for the selective inhibition of PLD without affecting other cellular processes. This compound has also been shown to have good stability and solubility, making it suitable for use in various experimental settings. However, one of the limitations of using this compound is its relatively low yield in the synthesis process, which can make it expensive to use in large-scale experiments.
Future Directions
There are several future directions for the use of N-(2-furylmethyl)-2-imino-2H-chromene-3-carboxamide in scientific research. One potential application is in the study of the role of PLD in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. This compound could also be used to investigate the downstream signaling pathways that are regulated by PLD and to identify potential therapeutic targets. Additionally, the development of more potent and selective PLD inhibitors could lead to the discovery of new drugs for the treatment of various diseases.
Scientific Research Applications
N-(2-furylmethyl)-2-imino-2H-chromene-3-carboxamide has been extensively studied for its potential use in various scientific research applications. One of the major applications of this compound is in the study of the PLD enzyme and its role in various cellular processes. PLD is involved in the regulation of intracellular signaling pathways, membrane trafficking, and cytoskeletal organization, and its dysregulation has been implicated in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-iminochromene-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O3/c16-14-12(8-10-4-1-2-6-13(10)20-14)15(18)17-9-11-5-3-7-19-11/h1-8,16H,9H2,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQYAUQOIHQXAPJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=N)O2)C(=O)NCC3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.